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These application notes provide detailed protocols for utilizing Feniralstat, a potent plasma
kallikrein inhibitor, in vascular permeability assays. Understanding the role of the plasma
kallikrein-kinin system in modulating vascular leakage is crucial in various pathological
conditions, including inflammation, hereditary angioedema, and diabetic macular edema.
Feniralstat can be a valuable tool to investigate these processes and to evaluate potential
therapeutic interventions.

Introduction

Vascular permeability is the capacity of blood vessel walls to allow the flow of small molecules
or even whole cells in and out of the vessel. This process is tightly regulated by the vascular
endothelium. In pathological states, inflammatory mediators can disrupt the integrity of the
endothelial barrier, leading to excessive vascular leakage and tissue edema.[1][2][3][4] The
plasma kallikrein-kinin system is a key contributor to increased vascular permeability. Plasma
kallikrein, upon activation, cleaves high-molecular-weight kininogen (HMWK) to release
bradykinin, a potent vasoactive peptide that induces vasodilation and increases vascular
permeability.[3]

Feniralstat is a highly potent and selective inhibitor of plasma kallikrein, with an IC50 of 6.7 nM
for human plasma kallikrein.[5] By inhibiting plasma kallikrein, Feniralstat prevents the
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generation of bradykinin and can therefore be used to study and potentially mitigate
pathological increases in vascular permeability. These notes provide protocols for both in vivo
and in vitro vascular permeability assays to assess the efficacy of Feniralstat.

Signaling Pathway of Plasma Kallikrein-Mediated
Vascular Permeability

The diagram below illustrates the signaling cascade leading to increased vascular permeability
initiated by the plasma kallikrein-kinin system and the point of intervention for Feniralstat.
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Preparation

Prepare Feniralstat and
Permeability-Inducing Agent

'

Anesthetize Mouse

Procedure

Administer Feniralstat
(e.g., intraperitoneally)

'

Intravenously Inject
Evans Blue Dye

'

Intradermally Inject Permeability
Agent and Vehicle Control

Anavlysis

Euthanize Mouse and
Excise Skin Samples

'

Extract Evans Blue Dye
from Skin Samples

'

Quantify Dye Extravasation
(Spectrophotometry at 620 nm)

:

Data Analysis and Comparison

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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